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Compound of Interest

Compound Name: PF-06835919

Cat. No.: B610014 Get Quote

Technical Support Center: PF-06835919
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with PF-06835919. Below you will find guidance on

the stability and proper storage of this compound, along with troubleshooting advice and

experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid PF-06835919?

For optimal stability, solid PF-06835919 should be stored in a dry, dark environment.

Recommended storage temperatures are 0-4 °C for short-term storage (days to weeks) and

-20 °C for long-term storage (months to years).[1][2][3] When stored properly, the compound

has a shelf life of over two years.[1][2]

Q2: How should I store PF-06835919 in a stock solution?

PF-06835919 is soluble in DMSO.[1][2][3] Stock solutions should be aliquoted to avoid

repeated freeze-thaw cycles. For short-term storage (days to weeks), stock solutions can be

kept at 0-4 °C.[2][3] For longer-term storage, it is recommended to store stock solutions at -20

°C (for up to one month) or -80 °C (for up to six months).[4][5]

Q3: Is PF-06835919 stable during shipping?
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Yes, PF-06835919 is shipped as a non-hazardous chemical at ambient temperature. The

compound is considered stable enough for the duration of ordinary shipping, including time

spent in customs.[1][3]

Q4: I observe precipitation in my stock solution after thawing. What should I do?

If precipitation occurs upon thawing, you can gently warm and/or sonicate the solution to aid in

redissolution. To prevent this, ensure the compound is fully dissolved initially and consider

preparing smaller aliquots to minimize the need for repeated freeze-thaw cycles.

Q5: My experimental results are inconsistent. Could this be related to compound instability?

Inconsistent results could potentially be due to compound degradation. Ensure you are

following the recommended storage and handling procedures. If you suspect degradation, it is

advisable to use a fresh vial of the compound or prepare a new stock solution from solid

material. For in vivo experiments, it is recommended to prepare fresh working solutions on the

day of use.[4]

Stability and Storage Data Summary
The following table summarizes the recommended storage conditions for PF-06835919 in both

solid form and solution.
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Form Storage Condition Duration Stability Notes

Solid Powder 0 - 4 °C, Dry, Dark
Short-term (Days to

Weeks)

Protect from light and

moisture.

-20 °C, Dry, Dark
Long-term (Months to

Years)

Recommended for

optimal long-term

stability. Shelf life is

greater than 2 years if

stored properly.[1][2]

[3]

DMSO Stock Solution 0 - 4 °C
Short-term (Days to

Weeks)

Aliquot to avoid

repeated freeze-thaw

cycles.

-20 °C Up to 1 Month
Use within one month

for best results.[4][5]

-80 °C Up to 6 Months

Recommended for

longer-term storage of

stock solutions.[4][5]

Experimental Protocol: Assessing the Stability of
PF-06835919
This protocol provides a general framework for evaluating the stability of PF-06835919 under

various conditions.

1. Objective: To determine the stability of PF-06835919 in a specific solvent and under defined

storage conditions over a set period.

2. Materials:

PF-06835919 (solid)

High-purity solvent (e.g., DMSO, Ethanol)

Calibrated analytical balance
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Volumetric flasks and pipettes

Amber glass vials with screw caps

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV-Vis)

Temperature-controlled storage chambers (e.g., refrigerator, freezer, incubator)

pH meter (if assessing pH stability)

3. Procedure:

Preparation of Stock Solution:

Accurately weigh a known amount of PF-06835919 solid.

Dissolve the compound in the chosen solvent to a precise final concentration (e.g., 10

mM).

Ensure the compound is completely dissolved using gentle vortexing or sonication if

necessary.

Sample Preparation and Storage:

Aliquot the stock solution into multiple amber glass vials to create individual test samples.

Prepare a "Time 0" sample for immediate analysis.

Store the remaining vials under the desired experimental conditions (e.g., 4°C, -20°C,

room temperature, 37°C). Protect from light unless photostability is being assessed.

Stability Analysis (HPLC):

At designated time points (e.g., 0, 24, 48, 72 hours; 1, 2, 4 weeks), retrieve one vial from

each storage condition.

Allow the sample to equilibrate to room temperature.
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Analyze the sample by HPLC to determine the concentration of PF-06835919. A suitable

HPLC method should be developed and validated to ensure accurate quantification and

separation from any potential degradation products.

The peak area of the parent compound is used to calculate its concentration relative to the

"Time 0" sample.

4. Data Analysis:

Calculate the percentage of PF-06835919 remaining at each time point compared to the

initial concentration at Time 0.

Plot the percentage of the remaining compound against time for each storage condition.

Determine the time at which the concentration of PF-06835919 falls below a predefined

threshold (e.g., 90%) to establish its stability under those conditions.

Experimental Workflow
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PF-06835919 Stability Assessment Workflow

Preparation

Storage Conditions

Analysis

Results
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Aliquot into Vials
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Caption: Workflow for assessing the stability of PF-06835919.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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